Cas no 126091-79-0 (1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl-)

• Product Name: 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl-
• CAS No: 126091-79-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 4739423
• Update Time: 2025-05-26

1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl-

• Inchi： 1S/C7H10O3/c1-6(2)3-5(8)10-7(6)4-9-7/h3-4H2,1-2H3
• InChI Key： ZZSWUEPBLWHGON-UHFFFAOYSA-N
• SMILES： O1C2(C(C)(C)CC(=O)O2)C1

Additional information on 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl-

Comprehensive Overview of 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- (CAS No. 126091-79-0)

1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- (CAS No. 126091-79-0) is a specialized organic compound with a unique spirocyclic structure, combining a dioxolane ring and a cyclopropane moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in synthesis. Its spirocyclic framework and ketone functionality make it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for spirocyclic compounds like 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic synthesis, a topic frequently searched in academic and industrial databases. The compound's stereochemical properties and ring strain also contribute to its reactivity, enabling selective transformations that are critical for modern organic chemistry.

The synthesis of 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- typically involves cyclopropanation reactions or oxidative cleavage of precursor molecules. Its CAS No. 126091-79-0 is a key identifier in chemical catalogs, often linked to queries about synthetic methodologies and scalable production. Given the growing emphasis on sustainable chemistry, this compound's potential for green synthesis routes is another hot topic among researchers.

Beyond academia, industries are exploring its use in flavor and fragrance applications, where its cyclic ketone structure could impart unique olfactory characteristics. This aligns with trending searches for novel aroma chemicals and bio-based ingredients. Additionally, its stability under various conditions makes it a candidate for polymer additives, a niche yet expanding market segment.

Analytical characterization of 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- relies on techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in online forums and technical publications. The compound's spectral data (e.g., IR peaks at 1700 cm^-1 for the carbonyl group) is often requested by chemists validating synthetic procedures.

In conclusion, 1,4-Dioxaspiro[2.4]heptan-5-one, 7,7-dimethyl- (CAS No. 126091-79-0) represents a fascinating intersection of structural complexity and functional utility. Its relevance to drug design, material innovation, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications.